Cas no 1527515-02-1 (2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1))

• Product Name: 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1)
• CAS No: 1527515-02-1
• MF: C₁₄H₂₆N₄O₄
• MW: 314.380643367767
• CID: 2952015
• PubChem ID: 84819713
• Update Time: 2025-06-07

2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) Chemical and Physical Properties

Names and Identifiers

• 2-甲基-2,6-二氮杂螺[3,3]庚烷草酸盐(2:1)
• 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1)
• 2-Methyl-2,6-diazaspiro[3.3]heptane hemioxalate
• CLC51502
• SB50846
• F12573
• 2-Methyl-2,6-diazaspiro[3.3]heptanehemioxalate
• 1527515-02-1

• Inchi： 1S/2C6H12N2.C2H2O4/c2*1-8-4-6(5-8)2-7-3-6;3-1(4)2(5)6/h2*7H,2-5H2,1H3;(H,3,4)(H,5,6)
• InChI Key： KHNZDMOIBYOVFD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C)CC2(CNC2)C1.N1(C)CC2(CNC2)C1

Computed Properties

• Exact Mass: 314.19540532g/mol
• Monoisotopic Mass: 314.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105

Additional information on 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1)

Introduction to 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 1527515-02-1, specifically 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This spirocyclic compound has garnered attention in recent years due to its unique structural features and potential applications in drug discovery and material science. The spirocyclic framework, characterized by a central carbon atom linking two heterocyclic rings, contributes to its distinct chemical properties and reactivity, making it a subject of intense study among researchers.

2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) is particularly noteworthy for its role as a building block in the synthesis of more complex molecules. The presence of nitrogen atoms in the spirocyclic structure enhances its versatility, allowing for modifications that can tailor its biological activity. This has led to investigations into its potential as an intermediate in the development of novel therapeutic agents. Researchers have explored its interactions with biological targets, including enzymes and receptors, which could pave the way for new treatments in areas such as oncology and neurology.

In the realm of material science, the unique molecular architecture of 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) has been leveraged to develop advanced materials with specific functionalities. The oxalate moiety introduces additional reactivity, enabling the formation of coordination complexes with metals. These complexes have shown promise in applications ranging from catalysis to luminescent materials. The ability to fine-tune the properties of these materials by modifying the spirocyclic core has opened up new avenues for innovation.

Recent advancements in computational chemistry have further illuminated the potential of 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1). High-throughput virtual screening techniques have been employed to identify derivatives with enhanced biological activity. These studies suggest that subtle changes in the molecular structure can significantly impact its interactions with biological targets, offering a rational approach to drug design. The integration of machine learning algorithms has accelerated this process, enabling researchers to predict the properties of novel analogs with remarkable accuracy.

The synthesis of 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) presents both challenges and opportunities. Traditional synthetic routes often require multi-step processes involving specialized reagents and conditions. However, recent developments in green chemistry have introduced more sustainable methodologies. For instance, catalytic processes that minimize waste and energy consumption have been explored, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. These innovations not only enhance efficiency but also contribute to the overall sustainability of pharmaceutical production.

The pharmacological potential of 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) has been further explored through preclinical studies. Researchers have investigated its effects on various disease models, including inflammation and pain management. The spirocyclic structure appears to modulate biological pathways by interacting with specific targets, leading to therapeutic effects without significant side effects in early trials. While further research is needed to fully understand its mechanism of action, these preliminary findings are encouraging and warrant continued investigation.

In conclusion, 1527515-02-1and its corresponding product name represent a significant advancement in chemical research with broad implications for drug development and material science. The unique structural features of 2-Methyl-2,6-diazaspiro[3.3]heptane oxalate(2:1) offer unparalleled opportunities for innovation across multiple disciplines. As research progresses, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals and advanced materials.